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Compound of Interest

Compound Name: Titralac

Cat. No.: B12656636 Get Quote

Titralac, an antacid composed of calcium carbonate and glycine, requires proper disposal

procedures to ensure laboratory safety and environmental compliance. While generally not

classified as hazardous waste, adherence to established protocols is essential for responsible

chemical management in research and drug development settings.

Disposal Procedures for Titralac
The recommended disposal method for Titralac is to send it to a licensed waste disposal

facility.[1] Unused or expired tablets should be collected in a designated waste container. For

spills, the material should be collected to prevent it from becoming airborne.[1]

Step-by-Step Disposal Protocol:

Collection: Place waste Titralac tablets or collected spill material into a designated, clearly

labeled, and sealed waste container.

Storage: Store the waste container in a secure area, accessible only to authorized

personnel, away from incompatible materials such as strong acids.[2]

Engage a Licensed Waste Disposal Service: Contact your institution's Environmental Health

and Safety (EHS) department or a certified chemical waste disposal contractor to arrange for

pickup and disposal.[3] Provide the service with the Safety Data Sheet (SDS) for Titralac.
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Alternative Disposal: As an alternative, Titralac can be disposed of in a sanitary landfill or

incinerated in an industrial or commercial facility.[1]

Disposal of Components: Calcium Carbonate and
Glycine
While Titralac itself is the primary subject, understanding the disposal of its components,

calcium carbonate and glycine, provides further context for its handling.

Calcium Carbonate: This compound is not considered hazardous waste.[2][3] However, it is

recommended to consult with local, state, and federal regulations for proper disposal.[1][3]

Disposal in a sanitary landfill is a common practice.[1] It is important to avoid disposing of it

down the drain as it can react with water and air to form compounds that may harm the

environment.[4]

Glycine: Glycine is also generally considered non-hazardous.[5][6] For disposal, it is

recommended to offer surplus and non-recyclable solutions to a licensed disposal company.

[6][7]

Safety Precautions and Personal Protective
Equipment (PPE)
When handling Titralac or its components for disposal, it is crucial to follow standard laboratory

safety protocols.
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Precaution/PPE Recommendation

Personal Protective Equipment

Wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles

with side shields, and a lab coat.[8]

Ventilation

Handle in a well-ventilated area. A chemical

fume hood is recommended if there is a risk of

dust or aerosol generation.[8]

Handling

Avoid contact with skin, eyes, and clothing. Do

not eat, drink, or smoke in areas where the

chemical is handled. Wash hands thoroughly

after handling.[8]

Logical Workflow for Titralac Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Titralac in a laboratory setting.
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Start: Titralac Waste Generated
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Place in a labeled, sealed container.

No

Contact EHS or
licensed disposal service.

Dispose in sanitary landfill.

Option 1

Incinerate in an industrial/
commercial facility.

Option 2

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Titralac waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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